Cas no 2225170-12-5 (5-Bromo-6-(imidazol-1-yl)pyridine-3-boronic acid)

• Product Name: 5-Bromo-6-(imidazol-1-yl)pyridine-3-boronic acid
• CAS No: 2225170-12-5
• MF: C₈H₇BBrN₃O₂
• MW: 267.88
• CID: 5142084
• PubChem ID: 133555072
• Update Time: 2025-10-28

5-Bromo-6-(imidazol-1-yl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-(imidazol-1-yl)pyridine-3-boronic acid
• 2225170-12-5
• (5-Bromo-6-(1H-imidazol-1-yl)pyridin-3-yl)boronic acid

• Inchi： 1S/C8H7BBrN3O2/c10-7-3-6(9(14)15)4-12-8(7)13-2-1-11-5-13/h1-5,14-15H
• InChI Key： XZMMCQWKONNICK-UHFFFAOYSA-N
• SMILES： B(C1=CC(Br)=C(N2C=NC=C2)N=C1)(O)O

Computed Properties

• Exact Mass: 266.98147g/mol
• Monoisotopic Mass: 266.98147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų

Additional information on 5-Bromo-6-(imidazol-1-yl)pyridine-3-boronic acid

Introduction to 5-Bromo-6-(imidazol-1-yl)pyridine-3-boronic acid (CAS No: 2225170-12-5)

5-Bromo-6-(imidazol-1-yl)pyridine-3-boronic acid is a highly specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by the CAS number 2225170-12-5, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, combining a bromo-substituted pyridine ring with an imidazole moiety and a boronic acid functional group, make it an invaluable tool for medicinal chemists and synthetic organic chemists alike.

The boronic acid component of this molecule is particularly noteworthy, as boronic acids are well-known for their role in Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone of modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds under mild conditions and with high selectivity. The presence of the boronic acid group in 5-Bromo-6-(imidazol-1-yl)pyridine-3-boronic acid facilitates its use in constructing complex molecular architectures, particularly in the development of small-molecule inhibitors and drug candidates.

The bromo-substituent on the pyridine ring adds another layer of reactivity, allowing for further functionalization through nucleophilic aromatic substitution or metal-catalyzed coupling reactions. This dual reactivity makes 5-Bromo-6-(imidazol-1-yl)pyridine-3-boronic acid a powerful building block for the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents.

The imidazol-1-yl moiety is another key feature of this compound. Imidazole derivatives are widely recognized for their biological significance, with numerous examples demonstrating their role as pharmacophores in drugs targeting various diseases. The incorporation of an imidazole ring into the pyridine scaffold can influence the electronic properties and binding interactions of the molecule, making it a valuable component in drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting cancer and infectious diseases. 5-Bromo-6-(imidazol-1-yl)pyridine-3-boronic acid has emerged as a key intermediate in several research efforts aimed at identifying new inhibitors for enzymes involved in these diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against kinases and other enzymes overexpressed in cancer cells. The ability to modify the structure of this compound allows researchers to fine-tune its biological activity, leading to the discovery of potent and selective inhibitors.

The pharmaceutical industry has also leveraged 5-Bromo-6-(imidazol-1-yl)pyridine-3-boronic acid in the development of treatments for infectious diseases. Researchers have utilized its scaffold to design molecules that disrupt essential pathways in pathogens, such as bacteria and viruses. The boronic acid group enables the formation of stable complexes with biological targets, enhancing the efficacy of these therapeutic agents.

Moreover, advancements in computational chemistry have further enhanced the utility of 5-Bromo-6-(imidazol-1-yl)pyridine-3-boronic acid. Molecular modeling studies have helped researchers predict the binding modes and interactions of this compound with biological targets, accelerating the drug discovery process. These computational approaches have been particularly valuable in identifying lead compounds that exhibit high affinity and selectivity for therapeutic targets.

The synthesis of 5-Bromo-6-(imidazol-1-y l)pyridine-3-boronic acid itself is a testament to the progress made in synthetic organic chemistry. Modern synthetic methods allow for efficient and scalable production of this compound, ensuring its availability for research and industrial applications. The development of novel catalytic systems has also improved the efficiency and sustainability of its synthesis, reducing waste and minimizing environmental impact.

In conclusion, 5-Bromo-6-(imidazol -1-y l)pyridine -3-boronic acid (CAS No: 2225170 -12 -5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for constructing complex biologically active molecules. As research continues to uncover new applications for this compound, it is likely to play an even greater role in the discovery and development of innovative therapies.